Cas no 1259077-95-6 (1-Ethyl-5-methyl-3-trifluoromethyl-1H-pyrazole-4-carboxylic acid)

• Product Name: 1-Ethyl-5-methyl-3-trifluoromethyl-1H-pyrazole-4-carboxylic acid
• CAS No: 1259077-95-6
• MF: C₈H₉F₃N₂O₂
• MW: 222.164472341537
• CID: 5231855
• Update Time: 2025-06-08

1-Ethyl-5-methyl-3-trifluoromethyl-1H-pyrazole-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-Ethyl-5-methyl-3-(trifluoromethyl)-1H-pyrazole-4-carboxylic acid
• 1-Ethyl-5-methyl-3-trifluoromethyl-1H-pyrazole-4-carboxylic acid
• 1-Ethyl-5-methyl-3-(trifluoromethyl)-1H-pyrazole-4-carboxylicacid

• Inchi： 1S/C8H9F3N2O2/c1-3-13-4(2)5(7(14)15)6(12-13)8(9,10)11/h3H2,1-2H3,(H,14,15)
• InChI Key： DPYVXVNJWRXMBD-UHFFFAOYSA-N
• SMILES： FC(C1C(C(=O)O)=C(C)N(CC)N=1)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 257
• XLogP3: 1.4
• Topological Polar Surface Area: 55.1

Additional information on 1-Ethyl-5-methyl-3-trifluoromethyl-1H-pyrazole-4-carboxylic acid

Comprehensive Overview of 1-Ethyl-5-methyl-3-trifluoromethyl-1H-pyrazole-4-carboxylic acid (CAS No. 1259077-95-6)

1-Ethyl-5-methyl-3-trifluoromethyl-1H-pyrazole-4-carboxylic acid (CAS No. 1259077-95-6) is a highly specialized pyrazole derivative that has garnered significant attention in pharmaceutical and agrochemical research. This compound, characterized by its unique trifluoromethyl group and carboxylic acid functionality, serves as a critical intermediate in the synthesis of bioactive molecules. Its structural features make it a valuable building block for designing small-molecule inhibitors and ligands targeting various biological pathways.

The growing interest in fluorinated compounds like 1-Ethyl-5-methyl-3-trifluoromethyl-1H-pyrazole-4-carboxylic acid stems from their enhanced metabolic stability and bioavailability, which are pivotal in drug discovery. Researchers are increasingly exploring its potential in developing anti-inflammatory agents, antimicrobial drugs, and crop protection chemicals. The CAS No. 1259077-95-6 is frequently cited in patents and scientific literature, underscoring its relevance in modern medicinal chemistry.

One of the key advantages of this compound lies in its versatile reactivity. The carboxylic acid group allows for easy derivatization, enabling the creation of esters, amides, and other derivatives with tailored properties. This flexibility is particularly valuable in high-throughput screening and structure-activity relationship (SAR) studies, where rapid modification of the core structure is essential for optimizing biological activity.

In the context of green chemistry, 1-Ethyl-5-methyl-3-trifluoromethyl-1H-pyrazole-4-carboxylic acid aligns with the industry's shift toward sustainable synthesis methods. Its incorporation into catalyzed reactions and flow chemistry protocols has been explored to minimize waste and improve efficiency. This resonates with the broader trend of reducing the environmental footprint of chemical manufacturing, a topic frequently searched by professionals in the field.

The compound's physicochemical properties, such as its solubility and stability under various conditions, have been extensively studied to facilitate its application in formulation development. These studies are crucial for ensuring consistent performance in end-use products, whether in pharmaceuticals or agrochemicals. The trifluoromethyl group notably enhances lipophilicity, which can improve membrane permeability—a critical factor in drug delivery.

From a commercial perspective, CAS No. 1259077-95-6 is available through specialized suppliers catering to the fine chemicals market. Its pricing and availability are often influenced by the demand for custom synthesis and contract research services. Companies leveraging this compound typically emphasize its role in accelerating R&D timelines and reducing time-to-market for new active ingredients.

Looking ahead, the potential applications of 1-Ethyl-5-methyl-3-trifluoromethyl-1H-pyrazole-4-carboxylic acid are expected to expand further. Innovations in cryo-EM and computational modeling are enabling researchers to explore its interactions with biological targets at unprecedented resolution. This aligns with the increasing focus on rational drug design and personalized medicine, topics that dominate contemporary scientific discourse.

In summary, 1-Ethyl-5-methyl-3-trifluoromethyl-1H-pyrazole-4-carboxylic acid (CAS No. 1259077-95-6) represents a cornerstone in modern chemical research. Its multifaceted utility, combined with the evolving landscape of biotechnology and material science, ensures its continued relevance. For researchers and industry professionals, understanding its properties and applications is essential for driving innovation in their respective fields.